Butyltriphenylphosphonium bromide
Overview
Description
Butyltriphenylphosphonium Bromide (BTPB) is a white to off-white powder . Its chemical formula is C22H24BrP . BTPB is a quaternary phosphonium salt mainly used in organic synthesis as a Wittig reagent and as a phase transfer catalyst in the production of fluoroelastomers, Epoxy Resins, and Powder Coatings . It is also used in the synthesis of inhibitors of tubulin polymerization, thus expressing antimitotic and antitubulin properties .
Synthesis Analysis
A series of RTP polymers were prepared by incorporating phosphorescent rotors into the polymer backbone . Butyltriphenylphosphonium bromide was synthesized to conduct a series of control experiments .
Molecular Structure Analysis
The molecular formula of Butyltriphenylphosphonium bromide is C22H24BrP . The InChI is InChI=1S/C22H24P.BrH/c1-2-3-19-23 (20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22;/h4-18H,2-3,19H2,1H3;1H/q+1;/p-1 . The Canonical SMILES is CCCC [P+] (C1=CC=CC=C1) (C2=CC=CC=C2)C3=CC=CC=C3. [Br-] .
Chemical Reactions Analysis
Butyltriphenylphosphonium Bromide is used in various chemical reactions such as Free radical 5- exo -dig cyclization, Intramolecular hydroacylalkoxylation, Wittig reactions for stereoselective synthesis of alkenes, Dimerization of α-olefins, Alkylidenation of hydrazides for synthesis of indoles, and Tandem cyclization and 1,2-thiolate shift of nitrogen ylides .
Physical And Chemical Properties Analysis
Butyltriphenylphosphonium Bromide is a white crystalline powder . The molecular weight of Butyltriphenylphosphonium Bromide is 399.3 g/mol .
Scientific Research Applications
Synthesis of Novel Phosphonium Hexatungstate Complexes
Butyltriphenylphosphonium bromide has been used in the synthesis of novel phosphonium hexatungstate complexes . Sodium tungstate reacted with butyltriphenylphosphonium bromide in the presence of hydrochloric acid to afford new phosphonium hexatungstate compounds . These compounds were found to be stable in air and were structurally characterized by a combination of FTIR, elemental analyses, and single-crystal X-ray diffraction analyses .
Investigation of Steric Effects
The steric effect of the phosphonium cation was investigated using butyltriphenylphosphonium bromide . It was found that the steric effect of the phosphonium cation caused no significant change on the average bond distances of the hexatungstate anion .
Study of Thermal Stability and Heat Absorption
Butyltriphenylphosphonium bromide was used in the study of thermal stability and heat absorption of phosphonium hexatungstate compounds . The thermal stability and heat absorption of these compounds were evaluated using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) .
Free Radical 5-exo-dig Cyclization
Butyltriphenylphosphonium bromide has been used as a reactant for free radical 5-exo-dig cyclization .
Intramolecular Hydroacylalkoxylation
It has also been used in intramolecular hydroacylalkoxylation reactions .
Wittig Reactions for Stereoselective Synthesis of Alkenes
Butyltriphenylphosphonium bromide is used in Wittig reactions for the stereoselective synthesis of alkenes .
Dimerization of α-olefins
This compound has been used in the dimerization of α-olefins .
Alkylidenation of Hydrazides for Synthesis of Indoles
Butyltriphenylphosphonium bromide has been used in the alkylidenation of hydrazides for the synthesis of indoles .
Mechanism of Action
Target of Action
Butyltriphenylphosphonium bromide is primarily used in the synthesis of microtubule protein polymerization inhibitors, thereby exhibiting anti-mitotic and anti-microtubule properties . It is also used in the synthesis of 3-phenylpropionic acid, which acts as a dual agonist affecting the mitochondrial carnitine system of peroxisome proliferator-activated receptors .
Mode of Action
It is known to be involved in the synthesis of microtubule protein polymerization inhibitors, which can disrupt the normal function of microtubules, leading to anti-mitotic effects .
Biochemical Pathways
The compound is involved in the biochemical pathways related to microtubule protein polymerization and mitochondrial carnitine system . By inhibiting microtubule protein polymerization, it can disrupt cell division and exhibit anti-mitotic effects. Additionally, its role in the synthesis of 3-phenylpropionic acid can influence the mitochondrial carnitine system .
Pharmacokinetics
It is soluble in chloroform and methanol , which suggests that it may have good bioavailability
Result of Action
The primary result of Butyltriphenylphosphonium bromide’s action is the inhibition of microtubule protein polymerization, leading to anti-mitotic effects . This can disrupt cell division and potentially lead to cell death. Additionally, its role in the synthesis of 3-phenylpropionic acid can influence the mitochondrial carnitine system .
Action Environment
The action, efficacy, and stability of Butyltriphenylphosphonium bromide can be influenced by various environmental factors. For instance, it should be stored in an inert atmosphere at room temperature . It is also hygroscopic, meaning it readily absorbs moisture from the environment . These factors can potentially affect the compound’s stability and efficacy.
Safety and Hazards
Butyltriphenylphosphonium Bromide is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation and serious eye irritation. It may also cause respiratory irritation . It is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use of personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation are recommended .
Future Directions
Butyltriphenylphosphonium Bromide has been used in the synthesis of a series of RTP polymers that show color-tunable persistent luminescence upon excitation at different wavelengths . These findings open new opportunities for the control of response behaviors of smart-responsive RTP materials through external stimuli . Mitochondria are recognized as one of the most important targets for new drug design in cancer, cardiovascular, and neurological diseases . Therefore, the development of therapeutic drugs capable of restoring mitochondrial function is highly significant and critically needed .
properties
IUPAC Name |
butyl(triphenyl)phosphanium;bromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24P.BrH/c1-2-3-19-23(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22;/h4-18H,2-3,19H2,1H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IKWKJIWDLVYZIY-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.[Br-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24BrP |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
22949-84-4 (Parent) |
Source
|
| Record name | Phosphonium, butyltriphenyl-, bromide (1:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001779517 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID90883581 |
Source
|
| Record name | Phosphonium, butyltriphenyl-, bromide (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90883581 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
399.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Butyltriphenylphosphonium bromide | |
CAS RN |
1779-51-7 |
Source
|
| Record name | Butyltriphenylphosphonium bromide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1779-51-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Phosphonium, butyltriphenyl-, bromide (1:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001779517 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1779-51-7 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=59684 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Phosphonium, butyltriphenyl-, bromide (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Phosphonium, butyltriphenyl-, bromide (1:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90883581 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-butyltriphenylphosphonium chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.655 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Butyltriphenylphosphonium bromide | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/97KU95HRS8 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
